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Compound of Interest

Compound Name: H-Gly-Ala-Leu-OH

Cat. No.: B1671919 Get Quote

This guide provides an in-depth overview of the fundamental physicochemical properties of the

tripeptide H-Gly-Ala-Leu-OH, also known as Glycyl-alanyl-leucine. This information is critical

for researchers and professionals engaged in drug development, proteomics, and various

biochemical applications where precise characterization of peptides is essential.

Quantitative Data Summary
The molecular formula and weight are foundational parameters for a wide range of

experimental and analytical procedures, including mass spectrometry, chromatography, and

solution preparation. The table below summarizes these key quantitative data points for H-Gly-
Ala-Leu-OH.

Parameter Value Reference

Molecular Formula C11H21N3O4 [1][2]

Molecular Weight 259.30 g/mol [2][3]

CAS Number 22849-49-6 [1][2]

Experimental Protocols
The determination of the molecular weight and formula of peptides like H-Gly-Ala-Leu-OH is

typically achieved through a combination of mass spectrometry and elemental analysis.
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Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A stock solution of H-Gly-Ala-Leu-OH is prepared by dissolving a

precisely weighed amount of the peptide in a suitable solvent, such as deionized water or a

mild buffer, to a final concentration of approximately 1 mg/mL. This stock solution is then

further diluted to a working concentration in the low µg/mL to ng/mL range using an

appropriate solvent compatible with the ionization source, often a mixture of water and

acetonitrile with a small percentage of formic acid to facilitate protonation.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, is calibrated using a standard calibration mixture to ensure high

mass accuracy.

Ionization: The prepared sample is introduced into the mass spectrometer using an

electrospray ionization (ESI) source. ESI is a soft ionization technique that is well-suited for

analyzing peptides as it minimizes fragmentation and primarily produces protonated

molecular ions [M+H]+.

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured with high

precision. For H-Gly-Ala-Leu-OH, the expected m/z for the singly protonated ion ([M+H]+)

would be approximately 260.16.

Data Analysis: The experimentally measured m/z value is used to determine the

monoisotopic mass of the peptide. This experimental mass is then compared to the

theoretical mass calculated from the elemental composition (C11H21N3O4) to confirm the

identity and purity of the sample.

Methodology: Elemental Analysis

Sample Preparation: A small, accurately weighed amount of the dried, purified H-Gly-Ala-
Leu-OH peptide is placed in a tin or silver capsule.

Combustion: The sample is combusted at a high temperature (typically around 900-1000°C)

in the presence of a precise amount of oxygen. This process converts the elements within

the peptide into simple gases (e.g., CO2, H2O, N2).
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Gas Separation and Detection: The resulting gases are separated using a gas

chromatography column and then quantified using a thermal conductivity detector.

Data Analysis: The percentages of carbon, hydrogen, and nitrogen in the sample are

determined. These experimental percentages are then compared to the theoretical

percentages calculated from the molecular formula C11H21N3O4 to verify the elemental

composition.

Visual Representations
Chemical Structure of H-Gly-Ala-Leu-OH

The following diagram illustrates the chemical structure of the tripeptide H-Gly-Ala-Leu-OH,

highlighting the sequence of the amino acid residues: Glycine, Alanine, and Leucine,

connected by peptide bonds.

Structure of the tripeptide H-Gly-Ala-Leu-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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